Cas no 59484-83-2 (2H-1,3-Benzothiazine, 6,7-dimethoxy-4-methyl-)

2H-1,3-Benzothiazine, 6,7-dimethoxy-4-methyl- structure
59484-83-2 structure
Product Name:2H-1,3-Benzothiazine, 6,7-dimethoxy-4-methyl-
CAS No:59484-83-2
MF:C11H13NO2S
MW:223.29142165184
CID:338512
PubChem ID:12281279
Update Time:2025-04-19

2H-1,3-Benzothiazine, 6,7-dimethoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,3-Benzothiazine, 6,7-dimethoxy-4-methyl-
    • 6,7-dimethoxy-4-methyl-2H-1,3-benzothiazine
    • 59484-83-2
    • DTXSID20484025
    • Inchi: 1S/C11H13NO2S/c1-7-8-4-9(13-2)10(14-3)5-11(8)15-6-12-7/h4-5H,6H2,1-3H3
    • InChI Key: LPQZOVNOMLZSGB-UHFFFAOYSA-N
    • SMILES: S1CN=C(C)C2C=C(C(=CC1=2)OC)OC

Computed Properties

  • Exact Mass: 223.06679
  • Monoisotopic Mass: 223.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 56.1Ų

Experimental Properties

  • PSA: 30.82
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